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Compound of Interest

Compound Name: cJjz8

Cat. No.: B15137404

Identifying "CJ28": A Mechanical Component, Not a Chemical Agent

Initial analysis of "CJ28" reveals it is not a chemical compound used in research or drug
development, but rather a product identifier for a curved jaw coupling insert. These components
are integral for power transmission in industrial equipment such as pumps, gear boxes, and
mixers. The primary material of construction for the CJ28 insert is a durable, flexible polymer

known as polyurethane.

Therefore, the proper disposal procedures for CJ28 do not fall under chemical waste protocols
but are governed by guidelines for solid industrial waste, specifically for plastics and polymers.
This guide provides the necessary safety and logistical information for the correct handling and
disposal of these polyurethane components.

Material Properties of CJ28 Polyurethane Inserts

Understanding the physical and chemical characteristics of the CJ28 insert is the first step in its
proper handling and disposal. The following table summarizes the key quantitative data for the
standard 92A Shore hardness yellow polyurethane variant.
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Property Value Notes

Offers a balance of torque
] 92A Shore Hardness ] )
Material capacity and damping
Polyurethane o
characteristics.

-40°F to +212°F (-40°C to _ o
Temperature Range Operational temperature limits.
+100°C)

] ) ) The maximum torque the insert
Maximum Continuous Torque 840 in-Ib (95 N-m) ]
can handle continuously.

The absolute maximum torque
Maximum Torque 1,680 in-lb (190 N-m) the insert can withstand

intermittently.

_ The maximum rotational speed
Maximum RPM 8,500 RPM i
the insert can handle.

) ) Resists oil, dirt, sand, Suitable for use in general and
Chemical Resistance ] ] o
moisture, and grease hydraulic applications.

Experimental Protocols: Not Applicable

As CJ28 is a mechanical part, there are no experimental protocols related to its use in a
laboratory research context. The relevant procedures pertain to its installation, maintenance,
and eventual disposal in an industrial or mechanical setting.

Proper Disposal Procedures for Polyurethane
Components

The disposal of polyurethane, the material CJ28 is made from, should be approached with the
goal of minimizing environmental impact. While not typically classified as hazardous waste,
landfilling should be the last resort. Here are the step-by-step procedures for proper disposal:

Step 1: Assessment and Segregation

« |dentify the Waste: Confirm that the waste material is indeed a polyurethane component.
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e Segregate from Other Waste: Separate the polyurethane parts from other types of waste,
such as metals, other plastics, and chemical waste. This is a crucial first step for effective
recycling.

Step 2: Decontamination (If Applicable)

o Clean the Component: If the CJ28 insert has been in contact with oils, greases, or other
chemicals, it should be cleaned. Use soap and water or a suitable solvent to remove
contaminants.

o Dispose of Cleaning Residue Properly: Any contaminated cleaning materials (e.g., rags,
solvents) must be disposed of in accordance with local regulations for that specific type of
waste.

Step 3: Evaluating Disposal Options

Several options exist for the disposal of polyurethane waste, ranging from the most to the least
environmentally favorable.

e Mechanical Recycling: This is often the most practical and environmentally friendly option for
solid polyurethane parts. The process involves shredding the polyurethane into smaller
pieces, which can then be used as filler in other products, such as insulation, acoustic mats,
or carpet padding.[1][2]

o Chemical Recycling: More advanced processes like glycolysis, hydrolysis, or acidolysis can
break down the polyurethane into its chemical constituents, which can then be used to
create new polyurethane or other chemical products.[3][4] While highly effective, this may
require sending the material to a specialized recycling facility.

o Energy Recovery (Incineration): If recycling is not feasible, polyurethane can be incinerated
in a waste-to-energy facility.[1] This process recovers energy from the material but must be
done in specialized facilities with pollution control systems to manage emissions.

» Landfill Disposal: This is the least preferred option and should only be considered if no other
alternatives are available.[1]

Step 4: Contacting a Waste Management Professional
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» Engage a Certified Recycler: For industrial quantities of plastic waste, it is best to partner
with a certified industrial waste recycling company.[5][6][7] They can provide guidance on
sorting, collection, and the most appropriate disposal method for your specific situation.

o Local Waste Collection Services: For smaller quantities, contact your local selective waste
collection point or municipal waste service to inquire about their programs for recycling
industrial plastics.[2]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of a CJ28
polyurethane insert.
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Caption: Workflow for the proper disposal of CJ28 polyurethane components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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